Cas no 869077-16-7 ((2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 869077-16-7
• MF: C₂₀H₂₀ClNO₃
• MW: 357.830704689026
• CID: 6308962
• PubChem ID: 7243187
• Update Time: 2025-07-15

(2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• AKOS002249659
• (Z)-2-(4-chlorobenzylidene)-7-((diethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one
• F1860-0248
• MFCD06405726
• (2Z)-2-[(4-chlorophenyl)methylidene]-7-(diethylaminomethyl)-6-hydroxy-1-benzofuran-3-one
• (2Z)-2-[(4-chlorophenyl)methylidene]-7-[(diethylamino)methyl]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• 869077-16-7

• Inchi： 1S/C20H20ClNO3/c1-3-22(4-2)12-16-17(23)10-9-15-19(24)18(25-20(15)16)11-13-5-7-14(21)8-6-13/h5-11,23H,3-4,12H2,1-2H3/b18-11-
• InChI Key： NEAFYMBJNVHXRD-WQRHYEAKSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C1/C(C2=CC=C(C(=C2O/1)CN(CC)CC)O)=O

Computed Properties

• Exact Mass: 357.1131712g/mol
• Monoisotopic Mass: 357.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

Comprehensive Analysis of (2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 869077-16-7)

The compound (2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 869077-16-7) is a structurally unique molecule that has garnered significant interest in the fields of organic chemistry and pharmaceutical research. Its complex structure, featuring a benzofuran core with a chlorophenyl substituent and a diethylamino group, makes it a subject of study for potential applications in drug development and material science. Researchers are particularly intrigued by its Z-configuration, which influences its reactivity and biological activity.

In recent years, the demand for novel heterocyclic compounds like 869077-16-7 has surged due to their versatility in medicinal chemistry. The presence of a hydroxy group and a methylidene moiety in the molecule suggests potential for hydrogen bonding and electrophilic interactions, which are critical in drug-receptor binding. This has led to increased searches for "benzofuran derivatives with biological activity" and "diethylamino-substituted compounds in drug design," reflecting the growing interest in this compound class.

The synthesis of (2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one typically involves multi-step organic reactions, including condensation and cyclization processes. Its CAS No. 869077-16-7 is frequently referenced in patent literature, highlighting its potential as a scaffold for developing new therapeutic agents. Questions such as "how to synthesize benzofuran-3-one derivatives" or "applications of chlorophenyl-substituted compounds" are commonly explored in academic and industrial research.

From an industrial perspective, 869077-16-7 is often discussed in the context of high-value fine chemicals. Its structural features align with trends in sustainable chemistry, where researchers seek eco-friendly synthesis routes. Searches for "green synthesis of benzofuran derivatives" or "biocatalytic approaches to heterocycles" underscore the relevance of this compound in modern chemical innovation. Additionally, its potential as a fluorescence probe or photoactive material has sparked interest in materials science.

In conclusion, (2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 869077-16-7) represents a compelling case study in the intersection of chemistry and applied sciences. Its structural complexity and functional diversity make it a valuable candidate for further exploration, particularly in addressing contemporary challenges in drug discovery and functional materials. As research progresses, this compound is likely to remain a focal point for queries like "benzofuran-3-one biological activity" and "diethylamino-methyl derivatives synthesis," driving both academic and industrial advancements.